2-azido-4-methylbenzonitrile
Overview
Description
2-azido-4-methylbenzonitrile (AMB) is a chemical compound used extensively in scientific research and industrial applications. It is a substance containing the azide group, which is a versatile class of chemical compounds .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, azides are known to be involved in a variety of chemical reactions. For instance, they are essential components in azide–alkyne ‘click’ reactions and are important precursors to amine and nitrene compounds .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-4-methylbenzonitrile involves the conversion of 4-methylbenzonitrile to 2-azido-4-methylbenzonitrile through a series of reactions.", "Starting Materials": [ "4-methylbenzonitrile", "Sodium azide", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Nitration of 4-methylbenzonitrile with a mixture of sulfuric acid and nitric acid to form 2-nitro-4-methylbenzonitrile.", "Step 2: Reduction of 2-nitro-4-methylbenzonitrile with sodium dithionite in the presence of sodium hydroxide to form 4-methylbenzene-1,2-diamine.", "Step 3: Diazotization of 4-methylbenzene-1,2-diamine with sodium nitrite and hydrochloric acid to form 4-methylbenzenediazonium chloride.", "Step 4: Reaction of 4-methylbenzenediazonium chloride with sodium azide in ethanol to form 2-azido-4-methylbenzonitrile." ] } | |
CAS RN |
1011734-58-9 |
Molecular Formula |
C8H6N4 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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